4-Phenyl-1-piperazineacetic acid (((3-chlorophenyl)azo)phenylmethylene)hydrazide

Specification

• CAS No.: 127718-32-5
• Molecular Formula: C25H25ClN6O
• Molecular Weight: 461.0 g/mol
• IUPAC Name: N-[(Z)-[[(3-chlorophenyl)diazenyl]-phenylmethylidene]amino]-2-(4-phenylpiperazin-1-yl)acetamide
• Standard InChI: InChI=1S/C25H25ClN6O/c26-21-10-7-11-22(18-21)27-29-25(20-8-3-1-4-9-20)30-28-24(33)19-31-14-16-32(17-15-31)23-12-5-2-6-13-23/h1-13,18H,14-17,19H2,(H,28,33)/b29-27?,30-25-
• Standard InChI Key: BHPDLBRRKMTDGV-FTGRWOICSA-N
• Isomeric SMILES: C1CN(CCN1CC(=O)N/N=C(/C2=CC=CC=C2)\N=NC3=CC(=CC=C3)Cl)C4=CC=CC=C4
• Canonical SMILES: C1CN(CCN1CC(=O)NN=C(C2=CC=CC=C2)N=NC3=CC(=CC=C3)Cl)C4=CC=CC=C4

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name is N-[(Z)-[[(3-chlorophenyl)diazenyl]-phenylmethylidene]amino]-2-(4-phenylpiperazin-1-yl)acetamide. Its molecular formula, C25H25ClN6O, corresponds to a molecular weight of 461.0 g/mol. Key structural features include:

• A piperazine ring substituted with a phenyl group at the 4-position.

• An acetic acid moiety linked to the piperazine nitrogen.

• A hydrazide group conjugated to a phenylmethylene azo bridge bearing a 3-chlorophenyl substituent.

Spectroscopic and Computational Data

• SMILES Notation: C1CN(CCN1CC(=O)N/N=C(/C2=CC=CC=C2)\N=NC3=CC(=CC=C3)Cl)C4=CC=CC=C4.

• InChI Key: BHPDLBRRKMTDGV-FTGRWOICSA-N.

• Predicted Collision Cross Section (CCS): 178.9 Ų for [M+H]+.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Weight	461.0 g/mol
Melting Point	Not reported	—
Solubility	Low aqueous solubility
Partition Coefficient (LogP)	Estimated 3.2 (predicted)

Synthesis and Purification

Synthetic Pathways

The synthesis involves multi-step reactions:

• Piperazine Derivative Formation: 4-Phenylpiperazine is functionalized with an acetic acid group via nucleophilic substitution.

• Azo Coupling: The hydrazide intermediate reacts with 3-chloroaniline under diazotization conditions to form the azo linkage.

• Schiff Base Formation: Condensation of the hydrazide with benzaldehyde derivatives yields the phenylmethylene hydrazide.

Purification Techniques

• Column Chromatography: Silica gel with ethyl acetate/hexane gradients.

• Recrystallization: Methanol/water mixtures improve crystalline purity.

Activity	Model System	Result
Neurotransmitter Modulation	In vitro receptor binding	IC50 = 120 nM (5-HT2A)
Acute Toxicity (LD50)	Mouse (intraperitoneal)	>1,000 mg/kg

Comparative Analysis with Related Compounds

Structural Analogues

• 4-Benzylpiperazineacetic Acid: Lacks the azo group; used in anxiety research.

• Phenylpiperazine: Simpler structure with lower receptor selectivity.

Table 3: Comparative Properties of Piperazine Derivatives

Compound	Molecular Formula	Key Feature	Application
4-Phenyl-1-piperazineacetic acid (...)	C25H25ClN6O	Azo-hydrazide	Neurological disorders
4-Benzylpiperazineacetic Acid	C13H18N2O2	Benzyl substitution	Anxiety models
Phenylpiperazine	C10H14N2	Minimal substitution	Receptor binding studies